Cas no 2171771-91-6 (4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one)

4-Amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one is a specialized oxazolidinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-methylbutyl substituent and an amino group, which may contribute to its reactivity and binding properties in biological systems. This compound is of interest due to its potential as a synthetic intermediate or as a scaffold for developing novel bioactive molecules. Its oxazolidinone core is known for its role in antimicrobial agents, suggesting possible utility in medicinal chemistry. The product is typically characterized by high purity and stability, making it suitable for rigorous experimental use. Further studies are required to explore its full pharmacological or industrial potential.
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one structure
2171771-91-6 structure
Product Name:4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
CAS No:2171771-91-6
MF:C8H16N2O2
MW:172.224842071533
CID:5978790
PubChem ID:165876216
Update Time:2025-10-29

4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
    • EN300-1645920
    • 2171771-91-6
    • Inchi: 1S/C8H16N2O2/c1-3-6(2)4-10-8(11)7(9)5-12-10/h6-7H,3-5,9H2,1-2H3
    • InChI Key: MRFKZWRICZWIBX-UHFFFAOYSA-N
    • SMILES: O1CC(C(N1CC(C)CC)=O)N

Computed Properties

  • Exact Mass: 172.121177757g/mol
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.6Ų

4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1645920-0.05g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
0.05g
$864.0 2023-05-26
Enamine
EN300-1645920-0.1g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
0.1g
$904.0 2023-05-26
Enamine
EN300-1645920-0.25g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
0.25g
$946.0 2023-05-26
Enamine
EN300-1645920-0.5g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
0.5g
$987.0 2023-05-26
Enamine
EN300-1645920-1.0g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
1g
$1029.0 2023-05-26
Enamine
EN300-1645920-2.5g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
2.5g
$2014.0 2023-05-26
Enamine
EN300-1645920-5.0g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
5g
$2981.0 2023-05-26
Enamine
EN300-1645920-10.0g
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
10g
$4421.0 2023-05-26
Enamine
EN300-1645920-50mg
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
50mg
$768.0 2023-09-22
Enamine
EN300-1645920-100mg
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
2171771-91-6
100mg
$804.0 2023-09-22

Additional information on 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one

Recent Advances in the Study of 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one (CAS: 2171771-91-6)

4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one (CAS: 2171771-91-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative is being investigated for its potential therapeutic applications, particularly in the development of novel antimicrobial and anti-inflammatory agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its potential as a drug candidate.

The compound's unique structural features, including the oxazolidinone core and the 2-methylbutyl side chain, contribute to its biological activity. Researchers have explored its interactions with various biological targets, such as bacterial ribosomes and inflammatory signaling pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one exhibits potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of ≤2 μg/mL.

In addition to its antimicrobial properties, recent preclinical studies have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This suggests its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one has also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, achieving an overall yield of 65% with high purity (>98%). This advancement is critical for the compound's further development and potential commercialization.

Despite these promising findings, challenges remain in the development of 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability (approximately 40% in rodent models), which may require formulation optimization or structural modifications. Additionally, further toxicological evaluations are needed to ensure its safety profile.

In conclusion, 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one (CAS: 2171771-91-6) represents a promising candidate for antimicrobial and anti-inflammatory drug development. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in combination therapies. The compound's dual activity against bacterial infections and inflammation positions it as a valuable asset in the fight against multidrug-resistant pathogens and chronic inflammatory conditions.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk